Cas no 2287330-87-2 (5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-amine;hydrochloride)

• Product Name: 5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-amine;hydrochloride
• CAS No: 2287330-87-2
• MF: C₇H₆ClF₅N₂O
• MW: 264.580358028412
• CID: 4786999
• Update Time: 2025-10-29

5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• AT30075
• 5-(PERFLUOROETHOXY)PYRIDIN-2-AMINE HCL
• 5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-amine;hydrochloride

• Inchi： 1S/C7H5F5N2O.ClH/c8-6(9,10)7(11,12)15-4-1-2-5(13)14-3-4;/h1-3H,(H2,13,14);1H
• InChI Key： YKSPOBSVEXLLNG-UHFFFAOYSA-N
• SMILES： Cl.FC(C(F)(F)F)(OC1C=NC(=CC=1)N)F

Computed Properties

• Exact Mass: 264.0088813 g/mol
• Monoisotopic Mass: 264.0088813 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1
• Molecular Weight: 264.58

Additional information on 5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-amine;hydrochloride

Introduction to 5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-amine;hydrochloride (CAS No: 2287330-87-2)

The compound 5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-amine;hydrochloride, identified by its CAS number 2287330-87-2, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a pentafluoroethoxy group and an amine moiety in its molecular structure endows it with distinct chemical characteristics that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorinated aromatic rings. These fluorinated derivatives are particularly valued for their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The 5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-amine;hydrochloride compound exemplifies this trend, as its pentafluoroethoxy substituent is known to modulate the electronic properties of the pyridine ring, thereby influencing its interactions with biological receptors.

One of the most compelling aspects of this compound is its potential application in the development of therapeutic agents. The amine group in its structure suggests that it may serve as a precursor for more complex molecules designed to target specific diseases. For instance, studies have shown that pyridine derivatives can be effective in modulating enzyme activity and receptor binding. The incorporation of a pentafluoroethoxy group further enhances these properties by increasing the compound's lipophilicity and reducing its susceptibility to metabolic degradation.

Recent research has highlighted the importance of fluorinated compounds in drug design. A notable example is the use of pentafluoroethoxy-substituted pyridines in the development of antiviral and anticancer agents. These compounds have demonstrated promising results in preclinical studies, where they exhibited potent activity against various disease targets. The 5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-amine;hydrochloride compound is being investigated as a potential lead molecule for such applications, with initial findings suggesting its efficacy in inhibiting key enzymes involved in pathogenic processes.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for pharmaceutical formulations. This salt form is particularly advantageous for oral administration, as it improves drug absorption and bioavailability. The enhanced solubility also facilitates the development of injectable formulations, broadening its therapeutic potential.

In addition to its pharmacological applications, the 5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-amine;hydrochloride compound has shown promise in material science research. Its unique chemical properties make it a valuable building block for synthesizing advanced materials with tailored functionalities. For example, fluorinated pyridines have been used to create polymers with improved thermal stability and chemical resistance. These materials find applications in various industries, including electronics and aerospace.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The use of high-purity reagents and controlled reaction environments ensures the high yield and purity of the final product.

Evaluation of the compound's toxicological profile is crucial before it can be considered for clinical use. Preliminary toxicology studies have indicated that it exhibits low acute toxicity when administered orally or intraperitoneally. However, further studies are necessary to assess its long-term safety and potential side effects. These studies will involve both in vitro and in vivo models to provide comprehensive insights into its biological effects.

The development of new pharmaceuticals is often a lengthy and complex process that involves collaboration between chemists, biologists, and clinicians. The 5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-amine;hydrochloride compound is currently undergoing preclinical testing to evaluate its efficacy and safety profile. If these tests yield positive results, it could proceed to clinical trials and eventually gain regulatory approval for therapeutic use.

The impact of fluorinated compounds on modern drug discovery cannot be overstated. Their unique properties have led to significant advancements in medicinal chemistry over the past few decades. The 5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-amine;hydrochloride compound represents another example of how fluorine chemistry can contribute to the development of novel therapeutic agents that address unmet medical needs.